Cas no 146137-74-8 (2-Fluoro-6-methoxybenzaldehyde)

• Product Name: 2-Fluoro-6-methoxybenzaldehyde
• CAS No: 146137-74-8
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD01090998
• CID: 64956
• PubChem ID: 2737357
• Update Time: 2025-05-26

2-Fluoro-6-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methoxybenzaldehyde
• RARECHEM AK VD 0022
• 6-FLUORO-O-ANISALDEHYDE
• 2-METHOXY-6-FLUOROBENZALDEHYDE
• Benzaldehyde, 2-fluoro-6-methoxy- (9CI)
• 2-Fluoro-6-mehoxybenzaldehyde
• 3-Fluoro-2-formylanisole
• 6-fluoro-2-methoxybenzaldehyde
• Benzaldehyde, 2-fluoro-6-methoxy-
• 2-fluoro-6-methoxybenzaldehyde(WXC04222)
• 2-Fluoro-6-methoxybenzaldehyde99%
• 2-Fluoro-6-methoxybenzaldehyde 99%
• DTXSID00372012
• 2-Fluoro-6-methoxy-benzaldehyde
• J-509488
• Z1203161972
• 2-Fluoro-6-methoxybenzaldehyde, 98%
• PS-8888
• F1175
• 2-fluoranyl-6-methoxy-benzaldehyde
• CS-M0642
• FT-0643390
• AM20060042
• SY038163
• EN300-137050
• 146137-74-8
• MFCD01090998
• UIOAYOIJMYMOEU-UHFFFAOYSA-N
• 2-Fluoro-6-Methoxy Benzaldehyde
• SCHEMBL305745
• AC-24747
• CL9084
• A808456
• 2-fluoro-6-methoxylbenzaldehyde
• AKOS005063829
• DB-042826

• MDL： MFCD01090998
• Inchi： 1S/C8H7FO2/c1-11-8-4-2-3-7(9)6(8)5-10/h2-5H,1H3
• InChI Key： UIOAYOIJMYMOEU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)OC

Computed Properties

• Exact Mass: 154.04300
• Monoisotopic Mass: 154.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Crystalline powder
• Density: 0.807 g/mL at 25 °C
• Melting Point: 59.0 to 63.0 deg-C
• Boiling Point: 218.5±20.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.339
• PSA: 26.30000
• LogP: 1.64680
• Solubility: Not determined
• Sensitiveness: Air Sensitive

2-Fluoro-6-methoxybenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Fluoro-6-methoxybenzaldehyde

2-Fluoro-6-methoxybenzaldehyde: A Comprehensive Overview

2-Fluoro-6-methoxybenzaldehyde, also known by its CAS number 146137-74-8, is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluorine atom at the 2-position and a methoxy group at the 6-position, along with an aldehyde functional group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 2-Fluoro-6-methoxybenzaldehyde typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or acylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's stability under various reaction conditions has made it a preferred substrate in both academic and industrial settings.

One of the most notable applications of 2-Fluoro-6-methoxybenzaldehyde is in the field of drug discovery. Its structure serves as a scaffold for developing potential therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Researchers have explored its ability to modulate enzyme activity and interact with cellular pathways, leading to promising results in preclinical studies. For instance, recent studies have highlighted its potential as an anti-inflammatory agent due to its ability to inhibit COX enzymes.

In addition to its pharmacological applications, 2-Fluoro-6-methoxybenzaldehyde has found utility in materials science. Its aromaticity and functional groups make it an ideal candidate for synthesizing advanced materials such as conductive polymers and sensors. Recent research has demonstrated its role in creating electrochemically active materials that could revolutionize energy storage technologies.

The environmental impact of 2-Fluoro-6-methoxybenzaldehyde is another area of growing interest. Studies have evaluated its biodegradation patterns and toxicity profiles, providing insights into its safe handling and disposal. These findings are crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 2-Fluoro-6-methoxybenzaldehyde, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods and application development progress, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.